1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-YL]methanamine

• IUPAC Name: [1-(3-methoxyphenyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C11H13N3O/c1-15-11-4-2-3-10(5-11)14-8-9(6-12)7-13-14/h2-5,7-8H,6,12H2,1H3
• InChI Key: KQJJFDIEMLIASM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(C=N2)CN
• Molecular Formula: C11H13N3O
• DSSTOX Substance ID: DTXSID60650808
• Molecular Weight: 203.24 g/mol
• CAS RN: 1015845-54-1

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-YL]methanamine”, there are related studies on the synthesis of similar compounds. For instance, a study on the synthesis of 1-(3-methoxy-phenyl)-3-naphthalen-1-yl-propenone (MPNP) was characterized by several experimental techniques such as Fourier transform-infrared spectroscopy (FT-IR), FT-Raman, NMR and UV−vis spectral methods.

Scientific Research Applications

Synthesis and Chemical Properties

Highly Regioselective Synthesis of Pyrazole Derivatives

A regioselective procedure for synthesizing 1H-pyrazol-5-yl (2-hydroxyphenyl)methanone derivatives through 1,3-dipolar cycloaddition has been reported. This methodology provides a foundation for producing structurally related compounds, potentially including 1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-yl]methanamine derivatives (Alizadeh et al., 2015).

Biological and Pharmacological Activities

Antimicrobial and Antifungal Activities

Compounds related to 1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-yl]methanamine have been synthesized and shown variable degrees of antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Visagaperumal et al., 2010).

Antidepressant Activity

Some derivatives, particularly those involving pyrazoline structures, have demonstrated antidepressant-like profiles in behavioral animal tests. These findings indicate potential therapeutic applications for mood disorders, distinguishing them from conventional antipsychotic agents which often interact with dopamine receptors (Wise et al., 1987).

Inhibition of Alzheimer's Disease Targets

3-Aryl-1-phenyl-1H-pyrazole derivatives have shown good inhibitory activities against acetylcholinesterase and monoamine oxidase, enzymes involved in Alzheimer's disease. This suggests potential applications in the treatment of neurodegenerative disorders (Kumar et al., 2013).

Corrosion Inhibition

Pyrazole derivatives have been investigated as corrosion inhibitors for mild steel in hydrochloric acid solutions, demonstrating significant efficiency. This highlights a potential application in materials science, protecting metals from corrosive environments (Yadav et al., 2015).

Anticancer and Antitubercular Activities

Novel series of pyrazoline incorporated isoxazole derivatives were synthesized and exhibited significant anticancer activity against human breast cancer cell lines and antitubercular activity. This indicates their potential in developing new anticancer and antitubercular therapeutics (Radhika et al., 2020).